Cas no 108354-77-4 (3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester
• CAS No: 108354-77-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 1185681
• PubChem ID: 13742913
• Update Time: 2025-04-20

3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-amino-5-ethyl-4-methyl-, ethyl ester
• Ethyl 2-amino-5-ethyl-4-methyl-3-thiophenecarboxylate
• DTXSID301215693
• ethyl 2-amino-5-ethyl-4-methylthiophene-3-carboxylate
• DB-187258
• SCHEMBL10710308
• AKOS019066626
• 108354-77-4

• Inchi： 1S/C10H15NO2S/c1-4-7-6(3)8(9(11)14-7)10(12)13-5-2/h4-5,11H2,1-3H3
• InChI Key： JZJBYEQVEQDABJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1CC)N

Computed Properties

• Exact Mass: 213.08245
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes